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Compound of Interest

Methyl 2-(4-
Compound Name:
formylphenoxy)acetate

cat. No.: B1361890

For Immediate Implementation: This document provides crucial safety protocols and logistical
procedures for the handling and disposal of Methyl 2-(4-formylphenoxy)acetate. Designed for
researchers, scientists, and drug development professionals, these guidelines are intended to
foster a secure and efficient laboratory environment.

Methyl 2-(4-formylphenoxy)acetate is a solid compound recognized as harmful if swallowed
and a cause of serious eye irritation.[1] Adherence to the following operational and disposal
plans is mandatory to mitigate risks and ensure regulatory compliance.

Essential Safety and Handling Information

Prior to handling Methyl 2-(4-formylphenoxy)acetate, a thorough review of its hazard profile
Is necessary. This compound is classified with the GHSO07 pictogram, indicating it can cause
skin and eye irritation, and may be harmful if ingested.[1]
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Hazard Identification GHS Classification
Pictogram GHSO07
Signal Word Warning

H302: Harmful if swallowed. H319: Causes
Hazard Statements ] o
serious eye irritation.[1]

P305 + P351 + P338: IF IN EYES: Rinse
] cautiously with water for several minutes.
Precautionary Statements .
Remove contact lenses, if present and easy to

do. Continue rinsing.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Methyl 2-(4-formylphenoxy)acetate is critical to minimize
exposure and prevent contamination. All operations should be conducted in a well-ventilated
area, preferably within a chemical fume hood.

1. Personal Protective Equipment (PPE) Donning: Before entering the designated handling
area, all personnel must be equipped with the appropriate PPE. This serves as the primary
barrier against chemical exposure.

2. Material Weighing and Preparation:

» Designate a specific area within the fume hood for weighing.

e Use atared, sealed container to weigh the solid compound to prevent dispersal of dust.
« If creating a solution, add the solid to the solvent slowly to avoid splashing.

3. Experimental Use:

o Keep all containers with Methyl 2-(4-formylphenoxy)acetate closed when not in use.

e Use dedicated and clearly labeled glassware.
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Avoid contact with skin, eyes, and clothing.

4. Post-Handling Decontamination:

Thoroughly clean the work area with an appropriate solvent and then soap and water.

Decontaminate all non-disposable equipment used during the procedure.

Properly doff and dispose of single-use PPE.

Personal Protective Equipment (PPE) Specifications

The selection of appropriate PPE is paramount for safety. The following table outlines the
minimum PPE requirements for handling Methyl 2-(4-formylphenoxy)acetate.

PPE Category Specification Rationale

Provides a seal around the
Eye Protection Chemical safety goggles eyes to protect against dust

and splashes.

Offers good resistance to a
range of chemicals, including

aldehydes and esters. For

Hand Protection Nitrile gloves ]
prolonged or high-exposure
tasks, consider thicker,
chemical-resistant gloves.
_ Protects skin and personal
Body Protection Laboratory coat

clothing from contamination.

Not generally required for

handling the solid in a well- ] ] )
) ) ] ] Prevents inhalation of airborne
Respiratory Protection ventilated area. If dust is )
particles.
generated, a NIOSH-approved

respirator may be necessary.

Disposal Plan: A Step-by-Step Guide
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Proper disposal of chemical waste is essential to protect personnel and the environment. All
waste containing Methyl 2-(4-formylphenoxy)acetate must be treated as hazardous.

1. Waste Segregation:

o Establish a designated, clearly labeled hazardous waste container for all solid and liquid
waste containing Methyl 2-(4-formylphenoxy)acetate.

e Do not mix this waste with other incompatible waste streams.
2. Container Management:
» Use a chemically resistant, leak-proof container with a secure lid.

» Ensure the container is properly labeled with "Hazardous Waste" and the full chemical name:
"Methyl 2-(4-formylphenoxy)acetate”.

3. Waste Collection:

o Collect all disposable materials that have come into contact with the chemical, such as
gloves, weigh boats, and paper towels, in the designated solid waste container.

o Collect all solutions and rinsates in the designated liquid waste container.
4. Final Disposal:

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from general laboratory traffic.

o Arrange for disposal through your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor.

Workflow for Handling Methyl 2-(4-
formylphenoxy)acetate
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Caption: Workflow for the safe handling and disposal of Methyl 2-(4-formylphenoxy)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methyl 2-(4-formylphenoxy)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-methyl-2-4-formylphenoxy-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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